Cas no 2034431-98-4 (2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide)

• Product Name: 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide
• CAS No: 2034431-98-4
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 6491947
• Update Time: 2025-05-21

2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide

• Inchi： 1S/C17H19N3O3/c21-15(14-3-1-2-7-18-14)10-20-17(22)13-6-8-19-16(9-13)23-11-12-4-5-12/h1-3,6-9,12,15,21H,4-5,10-11H2,(H,20,22)
• InChI Key： WWOQYAQWWSEKHX-UHFFFAOYSA-N
• SMILES： C1(OCC2CC2)=NC=CC(C(NCC(O)C2=NC=CC=C2)=O)=C1

Additional information on 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide

Introduction to 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide (CAS No. 2034431-98-4)

2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide, with the CAS number 2034431-98-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide is characterized by a pyridine ring substituted with a cyclopropylmethoxy group at the 2-position and an amide group at the 4-position. The amide moiety is further functionalized with a 2-hydroxy-2-pyridin-2-ylethyl group, which imparts additional complexity and reactivity to the molecule. This intricate structure suggests that the compound may exhibit multiple modes of action, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent anti-inflammatory activity in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide has shown promising results in cancer research. A study conducted by a team of oncologists at a leading research institute found that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, making it a potential lead compound for the development of novel anticancer drugs.

The neuroprotective properties of 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide have also been investigated. A study published in the Journal of Neurochemistry reported that this compound effectively protected neurons from oxidative stress-induced damage. The researchers observed that it significantly reduced the levels of reactive oxygen species (ROS) and prevented neuronal cell death, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide has been studied to evaluate its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It also shows low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 2-(cyclopropylmethoxy)-N-(2-hydroxy-2-pyridin-2-ylethyl)pyridine-4-carboxamide (CAS No. 2034431-98-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy, potentially leading to new treatments for various diseases.